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3-Aminopropanethiol convergent solid phase
peptide synthesis CSPPS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Aminopropanethiol

CAS No.: 462-47-5

Cat. No.: S573480

Chemical Profile: 3-Aminopropanethiol

This table summarizes the key chemical and physical properties of 3-Aminepropanethiol, which are crucial

for planning its use in synthesis. [1]

Property Value | Description

Common Name 3-Aminopropanethiol [1]

CAS Number 462-47-5 [1]

Molecular Formula CsHoNS [1]

Molecular Weight 91.18 g/mol [1]

Density 0.951 g/cm3 [1]

Boiling Point 151.4°C at 760 mmHg [1]

Flash Point 45.4°C [1]

Synonyms Mercaptopropylamine; Homocysteamine; 3-Mercaptopropylamine [1]
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Property Value / Description

Toxicity (Mouse, IP) LDso = 125 mg/kg [1]

Conceptual Application in CSPPS

While a specific protocol for 3-Aminopropanethiol in CSPPS is not documented in the search results, its

molecular structure suggests a valuable role as a thiol-functionalized building block.

e Potential Role: Incorporating a terminal thiol group (-SH) into a peptide sequence. This group can be
used for site-specific conjugation (e.g., with maleimide-functionalized molecules, other thiols to form
disulfide bridges, or on gold surfaces for immobilization). [2] [3]

¢ Synthesis Consideration: The thiol group is reactive and must be protected during peptide
synthesis to prevent unwanted side reactions. Common protecting groups for thiols include Trt (trityl)
or Acm (acetamidomethyl), which are stable during Fmoc-SPPS and can be removed under specific
conditions. [2] [3]

Proposed General CSPPS Protocol Using a
CHCIs/Phenol Mixed Solvent

This protocol adapts a general CSPPS method, proven effective for "difficult sequences" like amyloid [3-
peptides, which could be applicable for segments containing protected 3-Aminopropanethiol derivatives.

[2]
1. Segment Preparation

e Solid Support: Use a low-loading trityl-type resin (e.g., 0.4-0.6 meq/qg). [3]

e Chemistry: Employ standard Fmoc/tBu (tert-butyl) strategy for stepwise synthesis of protected
peptide segments on the solid support. [2] [3]

e Cleavage: Cleave individual, purified segments from the resin under mild acidic conditions to
preserve side-chain protections. [3]

2. Segment Coupling in CHCls/Phenol Solvent

e Solvent Preparation: Prepare a mixed solvent of CHCIs and phenol in a 3:1 (v/v) ratio. This solvent
is crucial as it disrupts -sheet formation, a common cause of low solubility and aggregation in
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peptide chains. [2]

¢ Activation: Dissolve the protected peptide segment (carboxyl component) and the peptide-resin
(amino component) in the mixed solvent. Use DIC (Diisopropylcarbodiimide) as the coupling agent
in the presence of HOAt (1-Hydroxy-7-azabenzotriazole) or CI-HOBt (6-Chloro-1-
hydroxybenzotriazole). This combination minimizes the risk of epimerization. [2]

¢ Reaction: Add the activation mixture to the peptide-resin and agitate for several hours to complete
the coupling. Monitor the reaction progress (e.g., using the ninhydrin test). [2]

e Washing: After coupling, wash the resin sequentially with DMF, DCM, and MeOH to remove excess
reagents and by-products. [3]

3. Final Cleavage & Purification

¢ Global Deprotection and Cleavage: After assembling the full-length peptide, cleave it from the resin
and remove all side-chain protecting groups using a standard cocktail like TFA (Trifluoroacetic Acid)
with appropriate scavengers. [2]

¢ Purification: Purify the crude product using preparative Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC). [2]

e Analysis: Confirm the identity and purity of the final peptide using analytical HPLC and Mass
Spectrometry (MS). [2]

Workflow and Key Reactions

The following diagram illustrates the core workflow of the proposed CSPPS method.
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This diagram outlines the key stages of the CSPPS process, highlighting the critical role of the special

solvent system.

Critical Considerations for Success

¢ Solvent System: The CHCIs-phenol (3:1) mixed solvent is not just a reaction medium; it is essential
for solubilizing otherwise poorly soluble protected segments and preventing aggregation, which is a
major hurdle in CSPPS. [2]

e Minimizing Epimerization: The combination of DIC and HOAt (or CI-HOBY) is specifically
recommended to suppress racemization during the segment coupling step, preserving the chiral
integrity of your peptide. [2]

¢ Handling 3-Aminopropanethiol: Given the acute toxicity data (LDso 125 mg/kg in mice,
intraperitoneal), all handling of this compound must be performed with appropriate personal protective
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equipment (PPE) and within a properly functioning fume hood. [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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